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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B166674

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Prohexadione, a plant growth regulator. Following these procedures will help
minimize exposure risks and ensure proper disposal, fostering a secure and efficient research
setting.

Personal Protective Equipment (PPE) for
Prohexadione

The appropriate personal protective equipment must be worn when handling Prohexadione to
prevent dermal, ocular, and inhalation exposure. Below is a summary of recommended PPE.
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Protection Type

Specific Recommendations

Rationale & Citation

Hand Protection

Chemical-resistant gloves
made of barrier laminate, butyl
rubber (= 14 mils), nitrile
rubber (= 14 mils), neoprene
rubber (= 14 mils),
polyethylene, or polyvinyl
chloride (= 14 mils).[1]

Prevents skin contact and
absorption.[1] Avoid leather or
fabric gloves as they can
absorb and retain the
chemical.[2] Wash the outside
of gloves before removing
them.[1]

Body Protection

Long-sleeved shirt and long
pants.[1] Consider a chemical-
resistant apron, especially

when mixing or loading.

Minimizes skin exposure.
Loose-fitting clothing is
recommended to reduce the

risk of tears at the seams.

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Protects against splashes and
dust that could cause eye

irritation.

Footwear

Chemical-resistant boots.

Leather or fabric shoes are not
recommended as they can
absorb the chemical. Wear
long pants over the top of

boots.

Respiratory Protection

A full-face respirator or a
particulate filter device (EN
143) may be necessary if
exposure limits are exceeded,
if irritation occurs, or in poorly

ventilated areas.

Protects against inhalation of
dust or aerosols. A medical
clearance may be necessary to

wear a respirator.

Operational Procedures for Handling Prohexadione

Adherence to standard operating procedures is critical for the safe handling of Prohexadione

in a laboratory setting.

General Handling:
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o Work in a well-ventilated area, preferably with local exhaust ventilation.
e Avoid contact with skin, eyes, and clothing.

e Wash hands thoroughly with soap and water after handling and before eating, drinking,
chewing gum, using tobacco, or using the toilet.

e Do not eat, drink, or smoke in areas where Prohexadione is handled or stored.
o Avoid the formation of dust and aerosols.
Spill and Leak Protocol:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spillage area
and ensure the area is well-ventilated.

» Containment: Prevent further leakage or spillage if it is safe to do so. Keep the substance
away from drains, surface water, and ground water.

e Cleanup:

o For small liquid spills, use an absorbent material such as pet litter, sawdust, or soil to
absorb the spill.

o For dry spills, carefully sweep up the material to avoid creating dust and place itin a
suitable, dry container for disposal.

o Do not use high-pressure water streams to scatter spilled material.

o Decontamination: Wash the spill area with a detergent solution and flush with water. Collect
the contaminated water for approved disposal.

o Personal Protective Equipment: Wear the recommended PPE during the entire cleanup
process.

First Aid Measures

In the event of accidental exposure, immediate first aid is crucial.
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Exposure Route First Aid Procedure

Take off contaminated clothing immediately.
) Rinse the skin with plenty of water for 15-20
Skin Contact . .
minutes. Call a poison control center or doctor

for treatment advice.

Hold the eye open and rinse slowly and gently

with water for 15-20 minutes. If present, remove
Eye Contact contact lenses after the first 5 minutes, then

continue rinsing the eye. Call a poison control

center or doctor for treatment advice.

Move the person to fresh air. If the person is not
) breathing, call for immediate medical assistance
Inhalation ] ] ] o
and start first aid actions, such as artificial

respiration.

Call a poison control center or doctor
immediately for treatment advice. Have the
person sip a glass of water if they are able to

Ingestion swallow. Do not induce vomiting unless told to
do so by a poison control center or doctor.
Never give anything by mouth to an

unconscious person.

Storage and Disposal Plan

Proper storage and disposal are essential to prevent environmental contamination and
accidental exposure.

Storage:
o Store in the original container in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

o Store away from food, drink, animal feedingstuffs, and incompatible materials such as
oxidizing agents.
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» Protect the container from physical damage and moisture.

Disposal:

Pesticide wastes are regulated, and improper disposal is a violation of federal law.

o Wastes resulting from the use of this product may be disposed of on-site or at an approved
waste disposal facility.

» Do not contaminate water when disposing of equipment wash waters or rinsate.

» For the container, do not reuse or refill it. Offer it for recycling if available, or triple rinse the
container before disposal.

Prohexadione Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Prohexadione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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